![molecular formula C6H5NaO4S B190218 Sodium m-phenolsulfonate CAS No. 14278-60-5](/img/structure/B190218.png)
Sodium m-phenolsulfonate
Overview
Description
Sodium m-phenolsulfonate, also known as Sodium 3-hydroxybenzenesulfonate, is a compound with the molecular formula C6H5NaO4S . It is a white or yellow crystalline powder used as an intermediate in the production of dyes and organic pigments .
Molecular Structure Analysis
The molecular structure of Sodium m-phenolsulfonate consists of a phenol ring (C6H5) with a sulfonate group (-SO3) and a sodium ion (Na+) . The average mass of the molecule is 196.156 Da, and the monoisotopic mass is 195.980621 Da .Physical And Chemical Properties Analysis
Sodium m-phenolsulfonate is a white or yellow crystalline powder . It is highly soluble in water . The compound has a molecular formula of C6H5NaO4S, an average mass of 196.156 Da, and a monoisotopic mass of 195.980621 Da .Scientific Research Applications
Catalyst for Continuous-Flow Esterification
Sodium m-phenolsulfonate is utilized in the synthesis of a second-generation m-phenolsulfonic acid-formaldehyde resin (PAFR II). This resin acts as a robust acid resin catalyst, which is an improvement over its predecessor in terms of catalytic activity and stability. It’s particularly effective in continuous-flow esterification processes, providing higher yields compared to other commercial ion-exchanged acid catalysts .
Antioxidant in Food Industry
As a phenolic compound, Sodium m-phenolsulfonate exhibits antioxidant properties. It’s applied in the food industry, particularly in dairy products, as an additive to enhance color, taste, and storage stability. Its role extends to providing health benefits such as antibacterial, anti-hyperlipidemic, and neuroprotective properties .
Catalysis in Chemical Processes
In the realm of chemical synthesis, Sodium m-phenolsulfonate is a key ingredient in preparing catalysts for various reactions. Its application in the preparation of catalysts like PAFR II is crucial for processes such as esterification, which is a fundamental reaction in producing a wide array of chemical products.
Future Directions
The future outlook for Sodium m-phenolsulfonate is positive, with steady growth anticipated during the forecasted period . The increasing demand for dyes and organic pigments in industries such as textiles and paper is a major driving factor for the market . Additionally, the expanding pharmaceutical and agrochemical sectors are expected to contribute to the market growth .
Mechanism of Action
Sodium m-Phenolsulfonate is a chemical compound with the molecular formula C6H5NaO4S . It belongs to the class of organic compounds known as benzenesulfonic acids and derivatives . This article will discuss its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors.
Biochemical Pathways
It is known that phenolic compounds, which include sodium m-phenolsulfonate, are mainly biosynthesized by the shikimic acid pathway in advanced plants
properties
IUPAC Name |
sodium;3-hydroxybenzenesulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O4S.Na/c7-5-2-1-3-6(4-5)11(8,9)10;/h1-4,7H,(H,8,9,10);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYGMNXFMNIFZLK-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)[O-])O.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NaO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40162176 | |
Record name | Sodium m-phenolsulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40162176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14278-60-5 | |
Record name | Sodium m-phenolsulfonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014278605 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium m-phenolsulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40162176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | SODIUM M-PHENOLSULFONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YH50NPO23P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Sodium m-phenolsulfonate in the synthesis of PAFR II, and how does this relate to the catalytic properties of the final resin?
A1: Sodium m-phenolsulfonate serves as a key monomer in the synthesis of the second-generation m-phenolsulfonic acid-formaldehyde resin (PAFR II) catalyst []. It undergoes a condensation polymerization reaction with paraformaldehyde in the presence of an acidic catalyst (H2SO4). The sulfonic acid group (-SO3H) from Sodium m-phenolsulfonate is incorporated into the resin structure. These sulfonic acid groups are the active sites responsible for the catalytic activity of PAFR II in esterification reactions. The strategic positioning of the sulfonic acid group (meta to the phenolic hydroxyl) in PAFR II, as opposed to the para position in the previous generation catalyst, contributes to its enhanced activity and stability.
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